Cas no 1160247-04-0 (tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1160247-04-0
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD12198543
• CID: 840143
• PubChem ID: 67991811
• Update Time: 2025-11-02

tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• tert-Butyl 4-oxa-1,9-diazaspiro-[5.5]undecane-9-carboxylate
• 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylic acid tert-butyl ester
• AK119574
• AM802984
• KB-260744
• PB26775
• QC-10438
• SureCN9978014
• 4-Oxa-1,9-diazaspiro[5.5]undecane-9-carboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate, 9-(tert-Butoxycarbonyl)-4-oxa-1,9-diazaspiro[5.5]undecane
• SY065558
• SCHEMBL9978014
• 4-Oxa-1,9-diazaspiro[5.5]undecane, N9-BOC protected
• DB-335734
• MFCD12198543
• 4-Oxa-1,9-diazaspiro[5.5]undecane-9-carboxylic acid, 1,1-dimethylethyl ester
• 9-Boc-4-oxa-1,9-diazaspiro[5.5]undecane
• CS-0048205
• tert-Butyl4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• EN300-113743
• AS-33809
• DTXSID80737882
• AKOS016010607
• 1160247-04-0

• MDL： MFCD12198543
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-4-13(5-8-15)10-17-9-6-14-13/h14H,4-10H2,1-3H3
• InChI Key： JDCXGSPMQUVCTJ-UHFFFAOYSA-N
• SMILES： O1CCNC2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (44 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate

Comprehensive Guide to tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1160247-04-0): Properties, Applications, and Market Insights

tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1160247-04-0) is a specialized spirocyclic compound with a unique molecular structure that combines both heterocyclic and carboxylate functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile applications as a building block in drug discovery and material science. Its spiro[5.5]undecane core provides structural rigidity, making it valuable for designing molecules with enhanced stability and bioavailability.

The growing demand for spirocyclic compounds like tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate is driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its potential for targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antiviral drugs. The compound's 4-oxa-1,9-diazaspiro framework offers a balance between lipophilicity and solubility, a critical factor in optimizing drug candidates for clinical trials.

From a synthetic chemistry perspective, tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate serves as a key intermediate in multi-step organic synthesis. Its tert-butyl carboxylate group provides a protective handle for further functionalization, enabling chemists to explore diverse structure-activity relationships (SAR). Recent publications highlight its utility in constructing peptidomimetics and small molecule inhibitors, aligning with the pharmaceutical industry's focus on precision medicine.

The market for high-purity spirocyclic intermediates like this compound is expanding rapidly, fueled by advancements in automated synthesis and AI-driven drug design. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly sourcing tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate to support their R&D pipelines. Quality standards such as HPLC purity >98% and stringent residual solvent controls are becoming critical procurement criteria.

Environmental and regulatory considerations are shaping the production processes for CAS 1160247-04-0. Manufacturers are adopting green chemistry principles, including catalytic methods and solvent recovery systems, to minimize waste generation. This aligns with global trends toward sustainable pharmaceutical manufacturing and the EPA's Safer Choice Initiative.

Analytical characterization of tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for reproducible research outcomes. The emergence of blockchain technology in chemical supply chains now enables end-to-end traceability of batches, addressing concerns about material authenticity in the fine chemicals market.

Future research directions for this compound include exploration of its bioconjugation potential and applications in proteolysis-targeting chimeras (PROTACs). The spirocyclic scaffold shows promise for developing degraders of disease-causing proteins, a hot topic in oncology and neurodegenerative disease research. Additionally, its compatibility with continuous flow chemistry systems positions it well for industrial-scale production.

For researchers sourcing tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate, technical specifications should include detailed spectroscopic data, storage conditions (typically 2-8°C under inert atmosphere), and handling precautions. The compound's stability profile and compatibility with common reagents make it particularly valuable for high-throughput screening campaigns and combinatorial chemistry approaches.